Cas no 1105627-17-5 (DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate)

• Product Name: DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate
• CAS No: 1105627-17-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 3038614
• Update Time: 2025-06-14

DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• DL-tert-Butyl N-[1-(propylcarbamoyl)ethyl]carbamate
• DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate

• Inchi： 1S/C11H22N2O3/c1-6-7-12-9(14)8(2)13-10(15)16-11(3,4)5/h8H,6-7H2,1-5H3,(H,12,14)(H,13,15)
• InChI Key： NIOOIBJUERRSSA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(=O)NCCC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 387.4±25.0 °C at 760 mmHg
• Flash Point: 188.1±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate

Comprehensive Overview of DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate (CAS No. 1105627-17-5)

DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate (CAS No. 1105627-17-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring both tert-butyl and carbamate functional groups, makes it a valuable building block in drug discovery and development. The compound's propylcarbamoyl moiety further enhances its versatility, enabling applications in peptide modifications and enzyme inhibition studies.

In recent years, the demand for DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate has surged due to its role in synthesizing novel therapeutic agents. Researchers frequently search for "CAS 1105627-17-5 solubility" or "DL-tert-Butyl carbamate derivatives," reflecting growing interest in its physicochemical properties. The compound's stability under mild acidic conditions and compatibility with common organic solvents like DMF and THF make it ideal for multi-step synthetic routes.

From an industrial perspective, 1105627-17-5 aligns with green chemistry trends, as its synthesis often employs atom-efficient protocols. Queries such as "scale-up synthesis of N-1-(propylcarbamoyl)ethylcarbamate" highlight industry focus on process optimization. The tert-butyloxycarbonyl (Boc) protecting group in its structure is particularly valuable in peptide synthesis, addressing the pharmaceutical sector's need for high-purity intermediates.

Analytical characterization of DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate typically involves HPLC (>98% purity), NMR (confirming the ethylcarbamate proton signals at δ 1.2-1.5 ppm), and mass spectrometry. These quality control measures respond to frequent search terms like "CAS 1105627-17-5 NMR data" and "HPLC method for carbamate analysis," underscoring the compound's importance in regulated environments.

The compound's thermal stability (decomposition >150°C) and crystalline form make it suitable for controlled storage, a feature often explored in queries about "DL-tert-Butyl carbamate storage conditions." Its compatibility with common coupling reagents like HBTU in amide bond formation further expands its utility in medicinal chemistry projects targeting protease inhibitors or GPCR modulators.

Emerging applications of 1105627-17-5 include its use in PROTAC (Proteolysis Targeting Chimeras) development, where the propylcarbamoyl linker proves advantageous for E3 ligase recruitment. This aligns with trending searches for "carbamate linkers in targeted protein degradation," positioning the compound at the forefront of innovative drug modalities. The balanced lipophilicity (LogP ~2.1) of the molecule also contributes to improved cellular permeability in drug candidates.

Regulatory compliance is another critical aspect, with manufacturers ensuring DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate meets ICH guidelines for residual solvents. Frequent analytical questions like "GC analysis for CAS 1105627-17-5" reflect this priority. The compound's non-hygroscopic nature and free-flowing powder form facilitate handling in GMP environments, making it preferable over liquid alternatives in many synthetic workflows.

In conclusion, DL-tert-Butyl N-1-(propylcarbamoyl)ethylcarbamate (CAS No. 1105627-17-5) represents a sophisticated tool for modern organic synthesis, answering industry needs through its structural versatility and reliable performance. Its growing prominence in both academic and industrial settings is evidenced by increasing search volumes for related terms, cementing its status as a key intermediate in 21st-century pharmaceutical innovation.